Cas no 52518-14-6 (1-Cyclopentene-1-heptanoic acid, 3-(4-hydroxybutoxy)-5-oxo-)

• Product Name: 1-Cyclopentene-1-heptanoic acid, 3-(4-hydroxybutoxy)-5-oxo-
• CAS No: 52518-14-6
• MF: C₁₆H₂₆O₅
• MW: 298.374645709991
• CID: 359425
• PubChem ID: 23329999
• Update Time: 2025-04-19

1-Cyclopentene-1-heptanoic acid, 3-(4-hydroxybutoxy)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-heptanoic acid, 3-(4-hydroxybutoxy)-5-oxo-
• 7-[3-(4-hydroxybutoxy)-5-oxocyclopenten-1-yl]heptanoic acid
• SCHEMBL11477983
• 52518-14-6
• 4-(4-hydroxybutoxy)-2-(6-carboxyhexyl)cyclopent-2-en-1-one
• 7-[3-(4-HYDROXYBUTOXY)-5-OXOCYCLOPENT-1-EN-1-YL]HEPTANOIC ACID
• WUOSPUUUYXPBCY-UHFFFAOYSA-N
• DTXSID90632975

• Inchi： 1S/C16H26O5/c17-9-5-6-10-21-14-11-13(15(18)12-14)7-3-1-2-4-8-16(19)20/h11,14,17H,1-10,12H2,(H,19,20)
• InChI Key： WUOSPUUUYXPBCY-UHFFFAOYSA-N
• SMILES： O(CCCCO)C1C=C(C(C1)=O)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 298.17808
• Monoisotopic Mass: 298.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83